Cas no 731002-48-5 (3-hydroxy-2-(trifluoromethyl)benzonitrile)

• Product Name: 3-hydroxy-2-(trifluoromethyl)benzonitrile
• CAS No: 731002-48-5
• MF: C₈H₄F₃NO
• MW: 187.118672370911
• MDL: MFCD16999206
• CID: 2851436
• PubChem ID: 70263213
• Update Time: 2025-04-21

3-hydroxy-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2-(trifluoromethyl)benzonitrile
• 3-Hydroxy-3-(trifluoromethyl)benzonitrile
• MFCD16999206
• 731002-48-5
• CS-0455338
• MB30184
• SCHEMBL8047260
• 899-390-0

• MDL： MFCD16999206
• Inchi： 1S/C8H4F3NO/c9-8(10,11)7-5(4-12)2-1-3-6(7)13/h1-3,13H
• InChI Key： NTQLCGYMBLEEIZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=CC=1O)(F)F

Computed Properties

• Exact Mass: 187.02449824g/mol
• Monoisotopic Mass: 187.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44Ų